Cas no 848369-60-8 (3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid)

• Product Name: 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid
• CAS No: 848369-60-8
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 5047623
• Update Time: 2025-10-29

3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(propan-2-yl)phenyl]-2-(thiophen-2-yl)prop-2-enoic acid
• Z94598640
• 3-(4-Propan-2-ylphenyl)-2-thiophen-2-ylprop-2-enoic acid
• 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid

• Inchi： 1S/C16H16O2S/c1-11(2)13-7-5-12(6-8-13)10-14(16(17)18)15-4-3-9-19-15/h3-11H,1-2H3,(H,17,18)
• InChI Key： DIAZBTMPBZSQON-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)=CC1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.4
• Topological Polar Surface Area: 65.5

Additional information on 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid

3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid (CAS No. 848369-60-8): An Overview of Its Structure, Properties, and Applications

3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid (CAS No. 848369-60-8) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its intricate molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and potential applications of 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid.

The molecular formula of 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid is C₁₇H₁₆O₂S, and its molecular weight is approximately 300.37 g/mol. The compound features a conjugated system with a thiophene ring and an aromatic phenyl group substituted with an isopropyl group. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a subject of interest for both fundamental research and practical applications.

In terms of physical properties, 3-4-(Propan-2-yl)phenyl-2-(thiophen-2-yl)prop-2-enoic Acid is typically a white to off-white solid at room temperature. It has a melting point in the range of 115°C to 117°C and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The solubility in water is limited due to the hydrophobic nature of the molecule.

The chemical properties of 3-4-(Propan-2-y l)phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid are equally noteworthy. The carboxylic acid group can participate in various chemical reactions, including esterification, amidation, and metal complex formation. The thiophene ring provides additional reactivity through electrophilic aromatic substitution reactions, making the compound versatile for synthetic transformations.

The synthesis of 3 - 4 -( Propan - 2 - yl ) phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid can be achieved through several routes. One common method involves the condensation of an appropriate thiophene derivative with a substituted cinnamic acid or its ester. For example, the reaction between 4-isopropylaniline and thiophene acetic acid chloride in the presence of a base such as triethylamine can yield the desired product. Another approach involves the coupling of a thiophene boronic acid with a substituted cinnamic acid using palladium-catalyzed cross-coupling reactions.

In recent years, 3 - 4 -( Propan - 2 - yl ) phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid has been studied for its potential applications in medicinal chemistry and materials science. Research has shown that compounds with similar structures exhibit anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated that certain derivatives of this compound can inhibit the activity of COX enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation.

In the field of materials science, 3 - 4 -( Propan - 2 - yl ) phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid has been explored for its use in organic electronics due to its conjugated structure and electronic properties. The compound can be incorporated into polymers or used as a building block for supramolecular assemblies, which can be utilized in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and other electronic devices.

Beyond its potential applications in medicine and materials science, 3 - 4 -( Propan - 2 - yl ) phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid has also been studied for its environmental impact. Research has focused on understanding its biodegradability and toxicity to ensure that it can be used safely in various industrial processes. Preliminary studies suggest that the compound is relatively stable under environmental conditions but further research is needed to fully assess its long-term effects.

In conclusion, 3 - 4 -( Propan - 2 - yl ) phenyl - 2 -( thiophen - 2 - yl ) prop - 2 - enoic Acid (CAS No. 848369-60-8) is a multifaceted compound with a rich molecular structure that offers numerous opportunities for both fundamental research and practical applications. Its unique combination of functional groups makes it an attractive candidate for medicinal chemistry, materials science, and environmental studies. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge.